Cas no 67929-87-7 (1H-Indole-2-carboxylic acid, 5-methoxy-1-methyl-, methyl ester)
67929-87-7 structure
Product Name:1H-Indole-2-carboxylic acid, 5-methoxy-1-methyl-, methyl ester
CAS No:67929-87-7
MF:C12H13NO3
MW:219.236523389816
CID:1723248
PubChem ID:4777906
Update Time:2025-04-21
1H-Indole-2-carboxylic acid, 5-methoxy-1-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylic acid, 5-methoxy-1-methyl-, methyl ester
- methyl 5-methoxy-1-methylindole-2-carboxylate
- 67929-87-7
- AKOS004119778
- HMS3338J03
- CHEMBL1552533
- SMR001295237
- DTXSID20406469
- ATBRZWKEUADOQF-UHFFFAOYSA-N
- SCHEMBL5426590
- HMS2210O07
- 5-Methoxy-1-methylindole-2-carboxylic acid methyl ester
- Methyl 5-methoxy-1-methyl-1H-indolecarboxylate
- MLS002206421
-
- Inchi: 1S/C12H13NO3/c1-13-10-5-4-9(15-2)6-8(10)7-11(13)12(14)16-3/h4-7H,1-3H3
- InChI Key: ATBRZWKEUADOQF-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=C(C=1)C=C(C(=O)OC)N2C
Computed Properties
- Exact Mass: 219.08959
- Monoisotopic Mass: 219.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1H-Indole-2-carboxylic acid, 5-methoxy-1-methyl-, methyl ester Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
67929-87-7 (1H-Indole-2-carboxylic acid, 5-methoxy-1-methyl-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk